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Compound of Interest

Compound Name: (R)-Benpyrine

Cat. No.: B7650179 Get Quote

Introduction

(R)-Benpyrine is the R-isomer of Benpyrine, a potent and orally active inhibitor of Tumor

Necrosis Factor-alpha (TNF-α).[1][2][3][4][5] It functions by directly binding to TNF-α, thereby

blocking its interaction with its receptor, TNFR1, with a reported IC50 value of 0.109 μM. Due to

its role as a specific TNF-α inhibitor, (R)-Benpyrine is a valuable tool in research focused on

TNF-α mediated inflammatory and autoimmune diseases. As the isomer of the active

compound, it can also serve as an experimental control.

Proper preparation of stock solutions is critical for obtaining accurate, reproducible, and reliable

experimental results. Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing

high-concentration stock solutions of (R)-Benpyrine due to its excellent solubilizing properties

for many organic small molecules. These notes provide a detailed protocol for the preparation,

storage, and handling of (R)-Benpyrine stock solutions in DMSO.

Physicochemical Properties of (R)-Benpyrine

A summary of the key physicochemical properties of (R)-Benpyrine is essential for accurate

stock solution preparation and experimental design.
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Property Value Reference

Molecular Formula C₁₆H₁₆N₆O

Molecular Weight 308.34 g/mol

Appearance Solid

Purity ≥98%

Solubility in DMSO 6.67 mg/mL (21.63 mM)

Note: Solubility can be enhanced with ultrasonic treatment and gentle warming (up to 60°C). It

is crucial to use fresh, anhydrous (hygroscopic) DMSO, as absorbed moisture can significantly

decrease solubility.

Experimental Protocols
1. Materials and Equipment

(R)-Benpyrine powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes (e.g., 1.5 mL)

Sterile, amber, or light-protecting vials for storage

Calibrated micropipettes and sterile tips

Vortex mixer

Sonicator (optional, but recommended)

Water bath (optional)

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses
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2. Protocol for Preparing a 10 mM (R)-Benpyrine Stock Solution

This protocol describes the preparation of 1 mL of a 10 mM stock solution. The formula can be

adjusted for different volumes and concentrations.

Calculation:

To prepare a stock solution of a specific molarity, use the following formula:

Mass (mg) = Desired Concentration (mM) × Final Volume (mL) × Molecular Weight ( g/mol ) /

1000

Example for 1 mL of 10 mM (R)-Benpyrine:

Mass (mg) = 10 mM × 1 mL × 308.34 g/mol / 1000 = 3.0834 mg

Step-by-Step Procedure:

Preparation: Before starting, allow the (R)-Benpyrine vial to equilibrate to room temperature

to prevent condensation. Gently tap the vial to ensure all powder is at the bottom.

Weighing: Tare a sterile 1.5 mL microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out 3.08 mg of (R)-Benpyrine powder into the tube.

Solvent Addition: Using a calibrated micropipette, add 1.0 mL of fresh, anhydrous DMSO to

the microcentrifuge tube containing the powder.
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Dissolution: Close the tube tightly and vortex thoroughly for 1-2 minutes until the compound

is completely dissolved.

Aid Dissolution (if necessary): If the compound does not fully dissolve, sonicate the solution

for 5-10 minutes. Gentle warming in a water bath (37°C to 60°C) can also be applied, but

verify the compound's temperature sensitivity. Visually inspect the solution to ensure no

particulates are present.

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, aliquot the stock

solution into smaller, single-use working volumes (e.g., 10-20 µL) in sterile, clearly labeled,

light-protected tubes.

Storage: Store the aliquots at -20°C for short-to-medium term storage (up to 1 month) or at

-80°C for long-term storage (up to 6 months). Always protect the solution from light.

3. Safety Precautions

Handle (R)-Benpyrine in a well-ventilated area or fume hood.

Wear appropriate PPE, including gloves, a lab coat, and safety glasses.

Consult the Safety Data Sheet (SDS) for detailed handling and disposal information.

DMSO is an aprotic solvent that can penetrate the skin; avoid direct contact.

Data Presentation
Mass of (R)-Benpyrine Required for Stock Solutions

The following table provides pre-calculated masses of (R)-Benpyrine needed to prepare

common stock concentrations in DMSO.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b7650179?utm_src=pdf-body
https://www.benchchem.com/product/b7650179?utm_src=pdf-body
https://www.benchchem.com/product/b7650179?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7650179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Desired Concentration Volume of DMSO
Required Mass of (R)-
Benpyrine (MW = 308.34)

1 mM 1 mL 0.308 mg

5 mM 1 mL 1.542 mg

10 mM 1 mL 3.083 mg

20 mM 1 mL 6.167 mg
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Protocol Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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